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Compound of Interest

Compound Name:
Ammonium manganese(3+)

diphosphate

Cat. No.: B160290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of ammonium manganese(3+) diphosphate,

a compound known for its distinct purple hue and applications as a pigment. This document

details its chemical and physical properties, crystallographic data, and synthesis

methodologies, presenting quantitative data in structured tables and illustrating experimental

workflows using Graphviz diagrams.

Chemical Identity and Formula
Ammonium manganese(3+) diphosphate is an inorganic compound with the chemical

formula NH₄MnP₂O₇.[1] It is a salt composed of three distinct ions: the ammonium cation

(NH₄⁺), the manganese(3+) cation (Mn³⁺), and the diphosphate (or pyrophosphate) anion

(P₂O₇⁴⁻).[1] The presence of manganese in the +3 oxidation state is responsible for its

characteristic vibrant purple color.[2] The compound is also commonly known as Manganese

Violet (C.I. 77742).[1][2]

Physicochemical Properties
A summary of the key physical and chemical properties of ammonium manganese(3+)
diphosphate is presented below. This data is essential for its application in various fields,

including materials science and cosmetics.
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Property Value Reference

Molecular Formula NH₄MnP₂O₇ (or H₄MnNO₇P₂) [2][3][4][5]

Molecular Weight ~246.92 g/mol [2][3]

CAS Number 10101-66-3 [2][4]

Appearance Purple powder [6]

Density 2.6 - 3.0 g/cm³ [6][7]

pH (10% slurry) 2.4 - 4.2 [6]

Oil Absorption 20 - 30 g/100g [6][7]

Average Particle Size 1.0 - 1.8 µm [6][7]

Water Solubility 7.8 mg/L at 20℃ [4]

Crystallography
Ammonium manganese(3+) diphosphate is known to exist in at least two different

polymorphic forms, designated α and β. The crystallographic details for these polymorphs are

distinct, as summarized in the table below.[1]

Polymorph Crystal System Space Group

α-NH₄MnP₂O₇ Monoclinic P2₁/c

β-NH₄MnP₂O₇ Triclinic P-1

The Mn³⁺ ion, being a d⁴ ion in an octahedral environment, is subject to strong Jahn-Teller

distortion, which leads to significant distortions in the MnO₆ octahedra within the crystal

structure.[1]

Synthesis Methodologies: Experimental Protocols
Several methods for the synthesis of ammonium manganese(3+) diphosphate have been

reported. The choice of method can influence the purity, particle size, and yield of the final

product.
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This protocol involves the direct, high-temperature reaction of manganese dioxide with

phosphate precursors.[2][8][9]

Reagents:

Manganese Dioxide (MnO₂)

Ammonium Dihydrogen Phosphate (NH₄H₂PO₄)

Orthophosphoric Acid (H₃PO₄, 88%)

Procedure:

Combine 2.3 g of Manganese Dioxide and 9.3 g of Ammonium Dihydrogen Phosphate in a

mortar.[8]

Grind the reagents together with a pestle to form a uniform, black mixture.[8]

Transfer the mixture to a 100 mL beaker and add 5-10 mL of 88% orthophosphoric acid.[8]

Place the beaker on a hot plate within an oil bath and introduce a stir bar.[8]

Heat the mixture to approximately 230°C and maintain this temperature for about 2 hours

with continuous stirring. The development of a purple color indicates the formation of the

product.[8]

After the reaction is complete, allow the beaker to cool to room temperature.[8]

Add water to the solid product. The consistency will be paste-like due to the formation of

polyphosphates.[8]

Transfer the mixture to a larger beaker, add more water (to a total volume of ~200 mL),

and boil for approximately 1 hour to hydrolyze the polyphosphates.[8]

After cooling, filter the solution (vacuum filtration is recommended due to fine particles) to

collect the purple precipitate.[8]
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Wash the product with water and dry to obtain the final ammonium manganese(3+)
diphosphate pigment.

This two-step method allows for greater control over crystallization and oxidation state.[1]

Step 1: Hydrothermal Synthesis of Mn(II) Phosphate Intermediate

A manganese(II) precursor is reacted with a phosphate source under solvothermal or

hydrothermal conditions. For instance, a hydrated Mn(II) analogue,

(NH₄)₂[Mn₃(P₂O₇)₂(H₂O)₂], can be synthesized in ethylene glycol at 433 K.[1][10]

This step produces a crystalline Mn(II) phosphate intermediate, such as synthetic

hureaulite (Mn₅(HPO₄)₂(PO₄)₂·4H₂O).[1][10]

Step 2: Post-Synthesis Oxidative Annealing

The obtained Mn(II) phosphate precursor is heated in an oxygen-rich atmosphere (air or

pure oxygen) to facilitate the oxidation of Mn²⁺ to Mn³⁺.[1]

The annealing is typically effective in a temperature range of 700–900 K.[1]

For example, heating the precursor in air at 700°C (973 K) for three hours can yield a

product containing approximately 95% Mn³⁺.[1]

The successful oxidation to the Mn(III) state can be confirmed using analytical techniques

such as X-ray Absorption Near-Edge Structure (XANES) analysis.[1]

Process and Relationship Diagrams
The following diagrams, generated using the DOT language, illustrate the logical flow of the

synthesis processes and the chemical constitution of the target compound.
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Reactants

Process Steps
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(MnO₂)
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(H₃PO₄)
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Caption: Workflow for the direct reaction synthesis of NH₄MnP₂O₇.
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Step 1: Hydrothermal Synthesis

Step 2: Oxidative Annealing

Mn(II) Precursor +
Phosphate Source

Hydrothermal Reaction
(e.g., 433 K in Ethylene Glycol)

Mn(II) Phosphate
Intermediate

Heat in Air/O₂

(700-900 K)

Oxidation of Mn²⁺ to Mn³⁺

Final Product:
NH₄MnP₂O₇ (Mn³⁺)

Click to download full resolution via product page

Caption: Two-step synthesis via an Mn(II) intermediate and oxidative annealing.
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Caption: Chemical composition and polymorphic forms of NH₄MnP₂O₇.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ammonium
Manganese(3+) Diphosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160290#ammonium-manganese-3-diphosphate-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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